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Compound of Interest

Compound Name: Cyclobutene, 1-ethenyl-

Cat. No.: B15464559

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available data exists for the specific compound 1-
ethenylcyclobutene (CAS 58436-36-5). This guide summarizes the available information on its
structure and general chemical properties based on related compounds. No specific biological
activity or detailed experimental protocols for this compound have been found in the public

domain.

Chemical Identity and Structure

1-Ethenylcyclobutene, also known as 1-vinylcyclobutene, is a cyclic olefin. Its chemical
structure consists of a four-membered cyclobutene ring with a vinyl (ethenyl) group attached to
one of the double-bonded carbon atoms.

Table 1: Chemical Identification
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Identifier Value

CAS Number 58436-36-5

IUPAC Name 1-ethenylcyclobutene
Synonyms 1-vinylcyclobutene
Molecular Formula CeHs

Canonical SMILES C=CC1=CcCC1

Physical and Chemical Properties

Specific, experimentally determined physical and chemical properties for 1-ethenylcyclobutene
are not readily available in the literature. The following table provides computed data and
general information on related compounds.

Table 2: Physical and Chemical Properties (Computed and Estimated)

Property Value Source
Molecular Weight 80.13 g/mol Computed
Boiling Point Not available

Melting Point Not available

Solubility Not available

Density Not available

A key chemical property of vinylcyclobutane derivatives is their propensity to undergo thermal
rearrangement. While specific data for 1-ethenylcyclobutene is lacking, the broader class of
vinylcyclobutanes is known to undergo a[1] sigmatropic rearrangement to form cyclohexene
derivatives. This process is a subject of interest in synthetic organic chemistry.

Synthesis and Spectroscopic Data
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Detailed, peer-reviewed synthesis protocols specifically for 1-ethenylcyclobutene are not
prominently available. General synthetic routes to vinylcyclobutane and vinylcyclobutene
derivatives may involve cycloaddition reactions or elimination reactions from appropriately
substituted cyclobutane precursors.

Spectroscopic data (NMR, IR, MS) for this specific compound is not published in readily
accessible databases. For structural elucidation of similar compounds, the following general
spectral features would be expected:

'H NMR: Signals corresponding to vinylic protons (typically in the range of 4.5-6.5 ppm) and
allylic and aliphatic protons of the cyclobutene ring.

e 13C NMR: Signals for sp? hybridized carbons of the vinyl group and the cyclobutene double
bond, as well as sp?3 hybridized carbons of the ring.

e IR Spectroscopy: Characteristic C=C stretching vibrations for the double bonds and C-H
stretching vibrations for both sp? and sp3 hybridized carbons.

e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of CeHs
(80.13 g/mol ) and fragmentation patterns typical of cyclic olefins.

Biological Activity and Signaling Pathways

There is no information available in the scientific literature regarding the biological activity or
potential signaling pathway interactions of 1-ethenylcyclobutene. Studies on the biological
effects of vinyl-containing compounds have been conducted on other molecules, such as vinyl
chloride, but these findings are not directly applicable to 1-ethenylcyclobutene due to significant
structural differences.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of 1-
ethenylcyclobutene are not available in the public domain. Researchers interested in this
compound would need to develop their own methodologies based on general principles of
organic chemistry and analytical sciences.

Visualizations
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As no specific signaling pathways or complex experimental workflows involving 1-
ethenylcyclobutene have been described, a diagram illustrating a key general reaction of the
vinylcyclobutane scaffold is provided below.

Thermal Rearrangement of Vinylcyclobutane Scaffold

. [1,3] Sigmatropic
Vinylcyclobutane Heat (4) Diradical Rearrangement Cyclohexene
Derivative Transition State Derivative

Click to download full resolution via product page

Caption: General thermal rearrangement of a vinylcyclobutane derivative.

Safety and Handling

Specific safety and handling information for 1-ethenylcyclobutene is not available. As with any
chemical, it should be handled with care in a well-ventilated laboratory, and appropriate
personal protective equipment (gloves, safety glasses) should be worn. Based on its structure
as a small, volatile organic compound, it may be flammable.

Conclusion

1-Ethenylcyclobutene (CAS 58436-36-5) is a compound for which detailed experimental data is
scarce in the public domain. While its structure is known, its physical, chemical, and biological
properties have not been extensively characterized. The information provided in this guide is
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based on general chemical principles and data from related compounds. Further experimental
investigation is required to fully elucidate the properties and potential applications of this
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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